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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853

For researchers, scientists, and professionals in drug development, the procurement of high-
purity chemical compounds is a critical starting point for any successful experiment. This guide
provides an in-depth overview of suppliers for 2,2,5-trimethylheptane and the typical purities
available, alongside a standardized workflow for sourcing and quality verification.

Chemical Suppliers and Purity Levels

2,2,5-trimethylheptane (CAS No. 20291-95-6) is a branched alkane available from a number of
chemical suppliers.[1][2][3] The purity of the compound is a crucial factor for its application in
research and development, with most suppliers offering grades suitable for laboratory use. The
primary analytical method for purity assessment is typically Gas Chromatography (GC). Below
is a summary of available suppliers and their stated purity levels.

Supplier Stated Purity Analysis Method Reference
Tokyo Chemical

>99.0% GC [4][5]
Industry (TCI)
Fisher Scientific 99.0+% Not Specified [6]
Molport 98% Not Specified [7]
ChemicalBook Not Specified Not Specified [1]
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It is important to note that while some suppliers provide a specific purity percentage based on
GC analysis, others may offer a more general purity grade. Researchers should always request
a certificate of analysis (CoA) for detailed information on the purity and the methods used for its
determination.

Experimental Protocols: Purity Verification

While specific synthesis protocols for 2,2,5-trimethylheptane are not readily available in the
public domain, a general workflow for verifying the purity of a purchased batch is essential.

Objective: To confirm the identity and purity of a supplied sample of 2,2,5-trimethylheptane.

Materials:

e 2,2,5-trimethylheptane sample

o High-purity reference standard of 2,2,5-trimethylheptane (if available)

» Suitable solvent (e.g., hexane, pentane)

e Gas Chromatograph (GC) with a Flame lonization Detector (FID)

o Appropriate GC column (e.g., non-polar capillary column)

» Nuclear Magnetic Resonance (NMR) spectrometer

o Deuterated solvent for NMR (e.g., CDCI3)

Methodology:

¢ Gas Chromatography (GC) Analysis:
1. Prepare a dilute solution of the 2,2,5-trimethylheptane sample in the chosen solvent.
2. Inject the sample into the GC-FID system.

3. Run a temperature program suitable for the separation of C10 alkanes.
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4. Analyze the resulting chromatogram. The purity is determined by the area percentage of
the main peak corresponding to 2,2,5-trimethylheptane.

5. If a reference standard is available, a co-injection can be performed to confirm the
retention time and thus the identity of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
1. Dissolve a small amount of the 2,2,5-trimethylheptane sample in a deuterated solvent.
2. Acquire *H and 3C NMR spectra.

3. Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular
structure of 2,2,5-trimethylheptane and to identify any potential impurities.

Logical Workflow for Sourcing and Verification

The following diagram illustrates a logical workflow for the procurement and quality control of
2,2,5-trimethylheptane for research purposes.
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Caption: Sourcing and quality verification workflow for 2,2,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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